N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2-(4-chlorophenoxy)-2-methylpropanoate
• InChI: InChI=1S/C17H16ClN3O5/c1-17(2,25-14-8-6-12(18)7-9-14)16(22)26-20-15(19)11-4-3-5-13(10-11)21(23)24/h3-10H,1-2H3,(H2,19,20)
• InChI Key: XLTXZDJBCSKQEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)ON=C(C1=CC(=CC=C1)[N+](=O)[O-])N)OC2=CC=C(C=C2)Cl
• Isomeric SMILES: CC(C)(C(=O)O/N=C(/C1=CC(=CC=C1)[N+](=O)[O-])\N)OC2=CC=C(C=C2)Cl
• Molecular Formula: C17H16ClN3O5
• Molecular Weight: 377.8 g/mol

Description

N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide, also known as CN-2097, is a synthetic compound that has gained attention in the scientific community due to its potential use in treating cancer. The compound has been shown to have promising anticancer properties and has been the subject of numerous studies in recent years.

Mechanism of Action

The exact mechanism of action of N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide is not fully understood, but it is believed to work by targeting the DNA replication process in cancer cells. The compound has been shown to induce DNA damage and inhibit cell proliferation, leading to cell death. Additionally, N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide has been shown to inhibit angiogenesis, which is the process by which tumors develop new blood vessels to support their growth.
Biochemical and Physiological Effects:
N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide has been shown to have several biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells. The compound has also been shown to inhibit the activity of several enzymes involved in DNA replication, including topoisomerase II and DNA polymerase. Additionally, N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide has been shown to inhibit the activity of the protein kinase Akt, which is involved in cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide in lab experiments is its potent anticancer activity. The compound has been shown to have a low IC50 value, meaning that it is effective at low concentrations. Additionally, N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide has been shown to have synergistic effects when used in combination with other anticancer drugs, making it a promising candidate for combination therapy.
One of the limitations of using N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide in lab experiments is its relatively low solubility in aqueous solutions. This can make it difficult to administer the compound in certain experimental settings. Additionally, the exact mechanism of action of N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide. One potential area of research is to further elucidate the compound's mechanism of action. This could involve studying the effects of N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide on specific enzymes and proteins involved in DNA replication and cell proliferation.
Another area of research is to investigate the potential use of N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide in combination therapy with other anticancer drugs. This could involve studying the synergistic effects of N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide with different classes of anticancer drugs and identifying optimal dosing regimens.
Finally, future research could also focus on developing more efficient synthesis methods for N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide and other related compounds. This could involve exploring alternative reaction conditions and purification methods to increase yields and reduce costs.

Synthesis Methods

The synthesis of N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide involves several steps, including the reaction of 3-nitrobenzenecarboximidamide with 2-(4-chlorophenoxy)-2-methylpropanoic acid in the presence of a coupling reagent. The resulting product is then purified and characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide has been the subject of extensive research due to its potential use as an anticancer agent. Studies have shown that the compound has potent cytotoxic activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. Additionally, N'-{[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy}-3-nitrobenzenecarboximidamide has been shown to have synergistic effects when used in combination with other anticancer drugs, making it a promising candidate for combination therapy.